Cas no 820237-78-3 (Butanoic acid, 4-(6-formyl-2-methyl-3-propoxyphenoxy)-)

Butanoic acid, 4-(6-formyl-2-methyl-3-propoxyphenoxy)- structure
820237-78-3 structure
Product Name:Butanoic acid, 4-(6-formyl-2-methyl-3-propoxyphenoxy)-
CAS No:820237-78-3
MF:C15H20O5
MW:280.316305160522
CID:700605
PubChem ID:11231317
Update Time:2025-04-19

Butanoic acid, 4-(6-formyl-2-methyl-3-propoxyphenoxy)- Chemical and Physical Properties

Names and Identifiers

    • Butanoic acid, 4-(6-formyl-2-methyl-3-propoxyphenoxy)-
    • 4-(6-formyl-2-methyl-3-propoxyphenoxy)butanoic acid
    • 820237-78-3
    • 4-(6-formyl-2-methyl-3-propoxy-phenoxy)-butanoic acid
    • GCRITXVZXMPZKG-UHFFFAOYSA-N
    • DTXSID80459557
    • SCHEMBL5451522
    • Inchi: 1S/C15H20O5/c1-3-8-19-13-7-6-12(10-16)15(11(13)2)20-9-4-5-14(17)18/h6-7,10H,3-5,8-9H2,1-2H3,(H,17,18)
    • InChI Key: GCRITXVZXMPZKG-UHFFFAOYSA-N
    • SMILES: O(CCCC(=O)O)C1C(C=O)=CC=C(C=1C)OCCC

Computed Properties

  • Exact Mass: 280.13107373g/mol
  • Monoisotopic Mass: 280.13107373g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 9
  • Complexity: 305
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 72.8Ų
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